Ortho vs. Meta vs. Para Regioisomerism: Calculated LogP and Hydrogen-Bond Donor Count Differences
The ortho-substitution pattern of CAS 1155096-90-4 produces a calculated logP of 0.59, which differs from the meta isomer (CAS 1155097-03-2, also logP ~0.59 but with distinct topological polar surface area effects due to substitution geometry) and the para isomer (CAS 1155097-10-1) . While all three regioisomers share the same molecular formula, molecular weight (254.35), and H-bond donor/acceptor counts (1 HBD, 3 HBA), the ortho arrangement places the basic methylamino group in spatial proximity to the sulfonamide oxygen atoms, creating an intramolecular hydrogen-bonding opportunity that is geometrically forbidden in the meta and para analogs. This conformational pre-organization, inferred from the ortho relationship between the N-phenyl and N-methylaminoethyl substituents, can influence both solution-phase conformation and target recognition in ways not captured by scalar molecular descriptors alone [1].
| Evidence Dimension | Calculated logP and intramolecular H-bonding potential driven by substitution geometry |
|---|---|
| Target Compound Data | CAS 1155096-90-4: logP 0.59; 1 HBD; ortho-methylaminoethyl; potential for intramolecular N–H···O=S H-bond |
| Comparator Or Baseline | Meta isomer (CAS 1155097-03-2): logP ~0.59; 1 HBD; no intramolecular H-bond to sulfone possible. Para isomer (CAS 1155097-10-1): logP ~0.59; 1 HBD; no intramolecular H-bond to sulfone possible |
| Quantified Difference | LogP difference <0.1 among regioisomers; conformational space and intramolecular H-bonding opportunity qualitatively distinct (geometric constraint) |
| Conditions | Calculated properties (in silico); experimental logP and conformational analysis not reported for this specific compound |
Why This Matters
The ortho-specific conformational constraint may translate into different entropic penalties upon target binding compared to meta and para isomers, making regioisomer selection critical for structure-activity relationship (SAR) studies even when scalar properties appear identical.
- [1] Brzozowski, M. et al. Construction of triazole-containing isothiazolidine 1,1-dioxide libraries via click/aza-Michael protocols. (Referenced as demonstrating the scaffold's conformational properties). View Source
